Cas no 71576-03-9 (N-(4-phenyl-1,3-thiazol-2-yl)octadecanamide)

• Product Name: N-(4-phenyl-1,3-thiazol-2-yl)octadecanamide
• CAS No: 71576-03-9
• MF: C₂₇H₄₂N₂OS
• MW: 442.700186252594
• CID: 1748909
• PubChem ID: 3054677
• Update Time: 2025-04-21

N-(4-phenyl-1,3-thiazol-2-yl)octadecanamide Chemical and Physical Properties

Names and Identifiers

• N-(4-phenyl-1,3-thiazol-2-yl)octadecanamide
• SCHEMBL11479812
• F 1656
• DTXSID30221802
• Phenyl-4 stearamido-2 thiazole
• Octadecanamide, N-(4-phenyl-2-thiazolyl)-
• Phenyl-4 stearamido-2 thiazole [French]
• N-(4-Phenyl-2-thiazolyl)octadecanamide
• 71576-03-9

• Inchi： 1S/C27H42N2OS/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19-22-26(30)29-27-28-25(23-31-27)24-20-17-16-18-21-24/h16-18,20-21,23H,2-15,19,22H2,1H3,(H,28,29,30)
• InChI Key： CSHQOPQWHVGQFQ-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC=2)N=C1NC(CCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 442.30206
• Monoisotopic Mass: 442.30178514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 18
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.5
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• PSA: 41.99